molecular formula C16H21N3O3S B2725051 ethyl 3-cyano-2-pivalamido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate CAS No. 864927-05-9

ethyl 3-cyano-2-pivalamido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

Cat. No. B2725051
CAS RN: 864927-05-9
M. Wt: 335.42
InChI Key: SPNWYHLZIPPGCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a fused ring system. The dihydrothieno[2,3-c]pyridine moiety is a bicyclic ring system that includes a five-membered thiophene ring fused with a six-membered pyridine ring .


Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to its functional groups. For example, the cyano group could undergo transformations such as reduction to an amine or addition reactions. The amide group could participate in hydrolysis or condensation reactions .

Scientific Research Applications

  • Synthetic Applications : Zhu, Lan, and Kwon (2003) described the use of ethyl 2-methyl-2,3-butadienoate, which undergoes a [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst, resulting in the formation of related pyridine derivatives. This process shows the utility of such compounds in organic synthesis, specifically in forming tetrahydropyridines with high regioselectivity and yield (Zhu, Lan, & Kwon, 2003).

  • Photophysical Properties : A study by Ershov et al. (2019) synthesized novel 5,6-disubstituted ethyl 3-amino-4-cyanothieno[2,3-b]pyridine-2-carboxylates and investigated their spectral-fluorescent properties. This research highlights the relevance of such compounds in the study of fluorescence and their potential applications in materials science (Ershov et al., 2019).

  • Synthesis of Heterocyclic Compounds : Bakhite, Al-Sehemi, and Yamada (2005) reported on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, demonstrating the compound's role in forming fused heterocyclic systems. These findings are significant in medicinal chemistry for the development of new therapeutic agents (Bakhite, Al-Sehemi, & Yamada, 2005).

  • Cardiotonic Agent Studies : Orsini et al. (1990) conducted a study on related pyridine carboxylates, examining their structural characteristics and activities as cardiotonic agents. This kind of research is critical in the development of new cardiovascular drugs (Orsini et al., 1990).

  • Antihypertensive Activity : Kumar and Mashelker (2006) synthesized novel ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2,3-b]pyridine-3-carboxylate derivatives with anticipated antihypertensive activity, demonstrating the compound's potential in pharmacology (Kumar & Mashelker, 2006).

  • Crystallographic and Quantum-Chemical Study : Çolak et al. (2021) explored the crystal and molecular structure of related compounds, offering insights into their molecular behavior and potential applications in materials science and drug design (Çolak et al., 2021).

Future Directions

The future directions for this compound could be numerous depending on its application. If it’s a pharmaceutical compound, future work could involve optimizing its synthesis, studying its pharmacokinetics and pharmacodynamics, and conducting clinical trials. If it’s used in materials science, future work could involve studying its physical properties and potential applications .

properties

IUPAC Name

ethyl 3-cyano-2-(2,2-dimethylpropanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21N3O3S/c1-5-22-15(21)19-7-6-10-11(8-17)13(23-12(10)9-19)18-14(20)16(2,3)4/h5-7,9H2,1-4H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SPNWYHLZIPPGCD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C(C)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.